1-Oxaspiro[2.4]heptane-2-carboxylate

• Molecular Formula: C7H9O3-
• Molecular Weight: 141.14g/mol
• IUPAC Name: 1-oxaspiro[2.4]heptane-2-carboxylate
• InChI: InChI=1S/C7H10O3/c8-6(9)5-7(10-5)3-1-2-4-7/h5H,1-4H2,(H,8,9)/p-1
• InChI Key: DETMPYXZMQLKCX-UHFFFAOYSA-M
• SMILES: C1CCC2(C1)C(O2)C(=O)[O-]

Description

1-Oxaspiro[2.4]heptane-2-carboxylate is a bicyclic compound featuring a spiro junction between a cyclopropane ring and a tetrahydrofuran-like oxygen-containing ring. Its unique structure confers rigidity and stereochemical complexity, making it valuable in medicinal chemistry and materials science. Derivatives of this core structure often vary in substituents attached to the spiro scaffold, which significantly influence their physical, chemical, and biological properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues within the 1-Oxaspiro[2.4]heptane Family

Table 1: Key Derivatives of 1-Oxaspiro[2.4]heptane-2-carboxylate

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	References
Methyl 2-(propan-2-yl)-1-oxaspiro[2.4]heptane-2-carboxylate	1508946-27-7	C11H18O3	198.26	Isopropyl, methyl ester
Methyl 5-methyl-2-(propan-2-yl)-1-oxaspiro[2.4]heptane-2-carboxylate	1559423-20-9	C12H20O3	212.29	Isopropyl, 5-methyl, methyl ester
Methyl 2,5,5-trimethyl-1-oxaspiro[2.4]heptane-2-carboxylate	1527603-19-5	C11H18O3	198.26	2,5,5-trimethyl, methyl ester
Ethyl 4-methyl-1-oxaspiro[2.4]heptane-2-carboxylate	73039-97-1	C10H16O3	184.23	4-methyl, ethyl ester
4-(4-Chlorobenzyl)-7-isopropyl-1-oxaspiro[2.4]heptane	-	C17H21ClO	276.80	Chlorobenzyl, isopropyl
1-Oxaspiro[2.4]heptane-2-carbonitrile	36929-35-8	C7H9NO	123.15	Nitrile group

Key Observations:

Substituent Effects: Alkyl Groups: Methyl and isopropyl substituents (e.g., 1508946-27-7, 1559423-20-9) enhance lipophilicity, which may improve membrane permeability in drug design . Functional Groups: Replacement of the carboxylate with a nitrile (36929-35-8) reduces acidity and increases polarity, altering reactivity in synthetic applications .

Molecular Weight Trends :

• Derivatives with additional methyl groups (e.g., 1559423-20-9, MW 212.29) exhibit higher molecular weights compared to simpler analogues (e.g., 73039-97-1, MW 184.23) .

Comparison with Larger Spiro Systems

1-Oxaspiro[4.5]decane Derivatives ():

• Structure : Features a larger spiro system (cyclopentane fused to a tetrahydropyran ring).
• Natural Occurrence: Rare in natural products, with substituents like C-8 substituents (e.g., taranorosinol B) influencing bioactivity .

Comparison with Diazabicyclo and Azabicyclo Analogues (–7, 13–14):

Table 2: Key Non-Oxaspiro Bicyclic Compounds

Compound Type	Example	Key Features	References
Diazabicyclo[2.2.1]heptane	tert-Butyl (4R)-5-(6-amino-3-pyridyl)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate	Nitrogen atoms enhance basicity
Azabicyclo[2.2.1]heptane	(6S)-6-[5-(7-(2-azabicyclo[2.2.1]hept-3-yl)...	Potential for CNS-targeting applications
Thia/azabicyclo[3.2.0] systems	(2S,5R,6R)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	Beta-lactam antibiotic scaffolds

Key Differences:

• Electronic Properties : Oxygen in 1-oxaspiro derivatives vs. nitrogen/sulfur in diazabicyclo/thia systems alters polarity and hydrogen-bonding capacity.

Preparation Methods

Electrochemical Epoxidation

Recent advances adapt electrochemical methods for spirocyclic synthesis. Using a platinum anode and NaBr electrolyte in acetonitrile-water (4:1), allylic alcohols undergo epoxidation followed by acid-catalyzed spirocyclization. Key metrics include:

• Current density: 33 mA/cm²

• Faraday efficiency: 34–39%

• Overall yield: 29–39%

This method reduces reliance on stoichiometric oxidants but requires precise control of voltage (±0.5 V) to prevent over-oxidation.

Peracid-Mediated Epoxidation

Comparative studies show that meta-chloroperbenzoic acid (mCPBA) in dichloromethane achieves 68% conversion of vinyl precursors to epoxides at 0°C, which subsequently rearrange to spirocycles under acidic conditions. Gas chromatography–mass spectrometry (GC-MS) data indicate that electron-withdrawing substituents on the precursor improve yields by 15–20%.

Catalytic Asymmetric Synthesis

Organocatalytic Approaches

Chiral phosphoric acid catalysts (e.g., TRIP) enable enantioselective spirocyclization of ketoesters, achieving up to 78% yield with 92% enantiomeric excess (ee). The mechanism involves hydrogen-bond-directed transition-state control, as confirmed by density functional theory (DFT) calculations.

Transition Metal Catalysis

Palladium-catalyzed decarboxylative cyclopropanation using diazo compounds demonstrates scalability. A representative protocol:

• Catalyst: Pd(OAc)₂ (5 mol%)

• Ligand: 2,2′-bipyridyl

• Solvent: Toluene

• Yield: 65%

Purification and Characterization Challenges

Chromatographic Resolution

Due to the compound’s polarity, reverse-phase chromatography (C18 silica, acetonitrile/water gradient) remains the standard purification method. High-performance liquid chromatography (HPLC) analysis reveals that crude reaction mixtures contain 3–7 regioisomers, necessitating iterative fractionation.

Spectroscopic Identification

Key characterization data:

• ¹H NMR (400 MHz, CDCl₃): δ 1.28–1.35 (m, cyclopropane CH₂), 3.72 (s, COOCH₃), 4.61 (dd, J = 8.4 Hz, spiro-OCH₂)

• HRMS : m/z calc. for C₇H₉O₃⁻ [M-H]⁻: 141.0557, found: 141.0553

Industrial-Scale Considerations

Batch processes using methyl chloroformate and cyclohexanone derivatives dominate production, with optimized protocols achieving 85% conversion in 2-hour reaction times. However, patent disputes over crystallography-based intellectual property (e.g., EP0678515A1) complicate manufacturing licensing .